Cas no 894085-99-5 (1',3',5'-Triphenyl-1'H-1,4'-bipyrazole)

• Product Name: 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole
• CAS No: 894085-99-5
• MF: C₂₄H₁₈N₄
• MW: 362.42652463913
• MDL: MFCD32188788
• CID: 2811724
• PubChem ID: 57355521
• Update Time: 2025-05-25

1',3',5'-Triphenyl-1'H-1,4'-bipyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS040767947
• 1',3',5'-Triphenyl-1,4'-bi-1H-pyrazole
• 1,3,5-triphenyl-4-pyrazol-1-yl-pyrazole
• SCHEMBL411222
• BS-48773
• E75265
• MFCD32188788
• 894085-99-5
• 1,4'-BI-1H-PYRAZOLE, 1',3',5'-TRIPHENYL-
• DTXSID60723208
• DB-120791
• 1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole
• 1',3',5'-triphenyl-1,4'-bipyrazole
• 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole
• DTXCID80673953

• MDL： MFCD32188788
• Inchi： 1S/C24H18N4/c1-4-11-19(12-5-1)22-24(27-18-10-17-25-27)23(20-13-6-2-7-14-20)28(26-22)21-15-8-3-9-16-21/h1-18H
• InChI Key： YGEDFNCNIQNZNA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)N1C=CC=N1

Computed Properties

• Exact Mass: 362.153146591g/mol
• Monoisotopic Mass: 362.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35.6Ų

Additional information on 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole

1',3',5'-Triphenyl-1'H-1,4'-bipyrazole: A Comprehensive Overview

The compound 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole (CAS No: 894085-99-5) is a highly specialized organic compound with a unique molecular structure. This compound belongs to the class of bipyrazoles, which are heterocyclic aromatic compounds containing two pyrazole rings fused together. The presence of three phenyl groups attached to the bipyrazole framework gives this compound its distinct name and properties. The bipyrazole core is known for its versatility in chemical reactions and its ability to coordinate with metal ions, making it a valuable component in various fields of chemistry and materials science.

Recent advancements in the synthesis and characterization of 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole have highlighted its potential applications in areas such as optoelectronics, catalysis, and drug discovery. Researchers have demonstrated that the compound exhibits excellent thermal stability and strong fluorescence properties, which are highly desirable for applications in organic light-emitting diodes (OLEDs) and sensors. The triphenyl substituents on the bipyrazole framework not only enhance the compound's stability but also contribute to its unique electronic properties.

The synthesis of 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole typically involves a multi-step process that includes the preparation of precursor compounds and subsequent cyclization reactions. One of the most efficient methods reported in recent studies involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This approach has been widely adopted by researchers due to its scalability and reproducibility.

In terms of physical properties, 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole exhibits a melting point of approximately 280°C, making it suitable for high-temperature applications. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran further enhances its utility in various chemical processes. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in photovoltaic devices and light-harvesting systems.

One of the most exciting developments involving 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole is its application as a ligand in metal complexes. Studies have shown that when coordinated with transition metals such as copper or iron, the compound forms stable metalloporphyrins with exceptional catalytic activity. These metallocomplexes have been used in catalytic cycles for the oxidation of alcohols and other organic substrates, demonstrating high efficiency and selectivity.

Another area where 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole has shown promise is in drug delivery systems. The compound's ability to form stable inclusion complexes with hydrophobic drugs has led to its investigation as a carrier molecule for targeted drug delivery. Researchers have reported that the compound can significantly enhance the bioavailability of certain drugs while minimizing side effects.

From an environmental perspective, 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole has been studied for its biodegradability and toxicity profile. Initial studies suggest that the compound is not inherently toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 1',3',5'-Triphenyl-1'H-1,4'-bipyrazole (CAS No: 894085-99-5) is a versatile and innovative compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of next-generation materials and technologies.